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Compound of Interest

Compound Name: Acid Blue 15

Cat. No.: B1585269 Get Quote

An In-depth Technical Guide to the Toxicological Data and Safety Profile of C.I. Direct Blue 15

Disclaimer: The term "Acid Blue 15" is associated with multiple distinct chemical compounds.

This guide focuses on the toxicological data for C.I. Direct Blue 15 (CAS No. 2429-74-5), an

azo dye derived from 3,3'-dimethoxybenzidine, for which extensive toxicological studies are

available. It is crucial for researchers to verify the specific chemical identity of the substance

they are investigating.

Introduction
C.I. Direct Blue 15 is a synthetic organic compound classified as an azo dye.[1] It has been

widely used in the textile, paper, and leather industries for dyeing cellulose, silk, and wool.[2][3]

Due to its widespread use and the potential for human exposure, its toxicological profile has

been the subject of comprehensive investigation, most notably by the U.S. National Toxicology

Program (NTP).[4][5] The primary toxicological concern associated with C.I. Direct Blue 15 is

its metabolism to the known carcinogen 3,3'-dimethoxybenzidine.[1]
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Property Value Reference

CAS Number 2429-74-5 [2]

Molecular Formula C34H24N6Na4O16S4 [2]

Molecular Weight 992.8 g/mol [3]

Appearance
Deep purple to dark blue

microcrystalline powder
[2]

Water Solubility Soluble [6]

Toxicological Data
The toxicological effects of C.I. Direct Blue 15 have been primarily evaluated through in vivo

studies in rodent models.

Acute and Subchronic Toxicity
Subchronic toxicity studies in F344 rats administered C.I. Direct Blue 15 in drinking water for 13

weeks revealed dose-dependent toxic effects.[2][7] Key findings included decreased body

weight gain and, at the highest dose, mortality.[7]

Study Duration Species
Route of
Administration

Key Findings Reference

13 weeks F344 Rats Drinking Water

Decreased body

weight gain,

mortality at high

doses.

[2][7]

Chronic Toxicity and Carcinogenicity
Long-term exposure to C.I. Direct Blue 15 has been demonstrated to be carcinogenic in

experimental animals.[3][7] The International Agency for Research on Cancer (IARC) has

classified C.I. Direct Blue 15 as "possibly carcinogenic to humans (Group 2B)" based on

sufficient evidence in animals.[7]
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Study
Duration

Species
Route of
Administrat
ion

Tumor Sites
Classificati
on

Reference

2 years F344 Rats
Drinking

Water

Skin, Zymbal

gland, liver,

oral cavity,

small and

large

intestines,

preputial

gland, clitoral

gland, uterus;

also

mononuclear-

cell leukemia.

Sufficient

evidence of

carcinogenicit

y in

experimental

animals.

[3][7]

Genotoxicity
In vitro studies on the genotoxicity of C.I. Direct Blue 15 have been conducted. However, one

study reported that it did not induce chromosomal aberrations or sister chromatid exchanges in

cultured mammalian cells.[4] It's important to note that azo dyes can yield genotoxic breakdown

products upon metabolic reduction.[8]

Assay System Result Reference

Chromosomal

Aberrations

Chinese hamster

ovary cells
Negative [3]

Sister Chromatid

Exchange

Chinese hamster

ovary cells
Negative [3]

Metabolism and Pharmacokinetics
The metabolism of C.I. Direct Blue 15 is a critical aspect of its toxicity. In mammals, the azo

linkages of the dye can be reduced, leading to the formation of aromatic amines.[1] Specifically,

C.I. Direct Blue 15 is metabolized to 3,3'-dimethoxybenzidine, a compound reasonably
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anticipated to be a human carcinogen.[1][9] Distribution studies in rats have shown that the

liver, kidney, and lungs accumulate and retain higher levels of the dye and its metabolites

compared to other tissues.[2]

Experimental Protocols
The following provides a generalized overview of the experimental design for the chronic

toxicity and carcinogenicity studies of C.I. Direct Blue 15 conducted by the NTP.

4.1. Animal Model:

Species: Fischer 344 (F344/N) rats.[4]

Sex: Both male and female.[7]

Group Size: Typically 50 animals of each sex per dose group.[7]

4.2. Administration of the Test Substance:

Route: Drinking water.[7]

Dose Levels: Multiple concentrations, including a control group receiving untreated water.[7]

Duration: 2 years (lifetime exposure).[5]

4.3. In-life Observations:

Clinical Observations: Daily checks for morbidity and mortality.[10]

Body Weight: Recorded weekly for the first 13 weeks and monthly thereafter.[7]

Water Consumption: Measured periodically to calculate compound intake.

4.4. Terminal Procedures:

Necropsy: A complete gross necropsy is performed on all animals.

Histopathology: A comprehensive list of tissues and organs are collected, preserved in 10%

neutral buffered formalin, processed, and examined microscopically by a pathologist.[4]
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Visualizations
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Caption: Metabolic activation of C.I. Direct Blue 15 to its carcinogenic metabolite.
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Caption: Generalized workflow for a chronic toxicity and carcinogenicity study.

Safety Profile and Handling
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Given the carcinogenic potential of C.I. Direct Blue 15, strict safety precautions should be

observed during handling.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[11] In case of inadequate ventilation, use a certified respirator.[12]

Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.

[11] Use in a well-ventilated area.[11]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, away from

incompatible materials.[11]

First Aid:

Skin Contact: Wash thoroughly with soap and water.[12]

Eye Contact: Rinse cautiously with water for several minutes.[12]

Ingestion: Rinse mouth with water and seek medical attention.[11]

Inhalation: Move to fresh air.[13]

Conclusion
The toxicological data for C.I. Direct Blue 15 (CAS No. 2429-74-5) indicates that it is a multisite

carcinogen in rats, with its toxicity primarily attributed to its metabolic conversion to 3,3'-

dimethoxybenzidine.[4][7] The evidence of carcinogenicity in animal studies has led to its

classification as a possible human carcinogen.[7] Researchers and professionals in drug

development and other fields must handle this compound with appropriate safety measures to

minimize exposure and potential health risks. Further research could focus on elucidating the

specific signaling pathways involved in its carcinogenicity and developing safer alternatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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